N-(3-fluoro-4-methylphenyl)-N-methyl-2-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]thiophene-3-sulfonamide

• IUPAC Name: N-(3-fluoro-4-methylphenyl)-N-methyl-2-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]thiophene-3-sulfonamide
• InChI: InChI=1S/C21H18FN3O3S2/c1-13-4-7-15(8-5-13)20-23-21(28-24-20)19-18(10-11-29-19)30(26,27)25(3)16-9-6-14(2)17(22)12-16/h4-12H,1-3H3
• InChI Key: ZNBNVUSPOJKJDQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NOC(=N2)C3=C(C=CS3)S(=O)(=O)N(C)C4=CC(=C(C=C4)C)F
• Molecular Formula: C21H18FN3O3S2
• Molecular Weight: 443.5 g/mol

Description

This compound is a complex organic molecule that contains several functional groups, including a fluoro-substituted methylphenyl group, a methyl group, an oxadiazole ring, and a thiophene sulfonamide group. These groups could potentially confer a variety of chemical properties to the molecule, depending on their arrangement and the overall structure of the molecule.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different functional group. For example, the fluoro-substituted methylphenyl group could be introduced using a suitable fluorinating agent. The oxadiazole ring could be formed via a cyclization reaction. The thiophene sulfonamide group could be introduced using a suitable sulfur-containing reagent.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the oxadiazole ring and the thiophene ring suggests that the molecule may have a planar structure. The electronegative fluorine atom could induce a dipole moment in the molecule.

Chemical Reactions Analysis

The chemical reactions that this compound can undergo would depend on its functional groups. For example, the oxadiazole ring might undergo electrophilic substitution reactions. The sulfonamide group could potentially undergo hydrolysis under acidic or basic conditions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure and functional groups. For example, the presence of the fluorine atom could increase the compound’s stability and lipophilicity. The oxadiazole and thiophene rings could contribute to the compound’s aromaticity.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. If it’s intended to be used as a drug, it would interact with biological targets in the body to exert its effects. The specific targets and the nature of these interactions would depend on the structure of the compound.

Safety and Hazards

The safety and hazards associated with this compound would depend on its physical and chemical properties. For example, if the compound is volatile, it could pose an inhalation hazard. The compound could also be irritating or harmful if it comes into contact with the skin or eyes.

Future Directions

Future research on this compound could focus on exploring its potential uses. For example, if the compound shows promising biological activity, it could be developed into a new drug. Researchers could also investigate ways to optimize its synthesis, improve its properties, or modify its structure to enhance its activity.